Cas no 1803809-82-6 (2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride)

• Product Name: 2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride
• CAS No: 1803809-82-6
• MF: C₈H₅Cl₂NO₃S
• MW: 266.101198911667
• CID: 4820058
• Update Time: 2025-05-20

2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride

• Inchi： 1S/C8H5Cl2NO3S/c9-4-7-11-5-2-1-3-6(8(5)14-7)15(10,12)13/h1-3H,4H2
• InChI Key： IDAUYCOXKJGYET-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C=1OC(CCl)=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on 2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride

2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride: A Comprehensive Overview

The compound 2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride, identified by the CAS number 1803809-82-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The structure of this molecule consists of a benzo[d]oxazole ring system substituted with a sulfonyl chloride group at the 7-position and a chloromethyl group at the 2-position, making it a versatile building block for further chemical transformations.

The benzo[d]oxazole moiety is a heterocyclic aromatic compound that exhibits unique electronic properties due to the presence of nitrogen and oxygen atoms in its structure. This makes it an attractive component in the design of functional materials, such as nonlinear optical materials, sensors, and organic semiconductors. Recent studies have highlighted the potential of benzo[d]oxazole derivatives in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties and emission efficiency. The substitution pattern of this compound further enhances its reactivity and functionality, making it a valuable precursor for advanced materials.

The sulfonyl chloride group in 2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride is highly reactive, enabling it to participate in nucleophilic substitutions with amines, alcohols, and other nucleophiles. This reactivity makes it an ideal intermediate for the synthesis of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and industrial chemicals. Recent advancements in catalytic methods have allowed for more efficient and selective transformations involving sulfonyl chlorides, further expanding their utility in modern synthetic chemistry.

In addition to its role as an intermediate, this compound has shown promise in polymer chemistry. The incorporation of benzo[d]oxazole moieties into polymer backbones has been explored for applications in thermoplastics and high-performance polymers due to their excellent thermal stability and mechanical properties. The chloromethyl group attached to the benzo[d]oxazole ring can also serve as a site for further functionalization, enabling the creation of cross-linked polymers or hybrid materials with tailored properties.

Recent research has also focused on the use of 2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride in bioconjugation reactions. The sulfonyl chloride group can react with amino groups on biomolecules such as proteins or peptides, facilitating the attachment of functional groups or labels for diagnostic purposes. This application underscores the importance of this compound in biotechnology and medical research.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent studies have optimized these synthesis routes by employing green chemistry principles, such as using solvent-free conditions or catalytic systems that minimize waste generation. These advancements not only enhance the sustainability of chemical manufacturing but also make this compound more accessible for large-scale applications.

In conclusion, 2-(Chloromethyl)benzo[d]oxazole-7-sulfonyl chloride is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential building block for advanced materials, pharmaceuticals, and biotechnological applications. As research continues to uncover new methods for its synthesis and utilization, this compound will likely play an increasingly important role in driving innovation across various industries.